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Compound of Interest

Compound Name: 1,3-Propanediol

Cat. No.: B7761293 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the performance characteristics

of heat transfer fluids based on 1,3-propanediol (1,3-PDO). The information is intended to

guide researchers, scientists, and drug development professionals in the selection and

application of these fluids in various laboratory and industrial processes requiring precise

temperature control.

Introduction to 1,3-Propanediol as a Heat Transfer
Fluid
1,3-propanediol, a colorless and viscous organic compound, is increasingly utilized as a base

for heat transfer fluids.[1] Produced from renewable resources like corn sugar, it offers a bio-

based and more sustainable alternative to traditional petroleum-derived glycols.[2][3][4] Its

unique molecular structure, with hydroxyl groups at the ends of the three-carbon chain, imparts

distinct properties compared to other glycols such as ethylene glycol and propylene glycol.[2][5]

Key advantages of 1,3-propanediol based heat transfer fluids include favorable viscosity at

low temperatures, which can lead to reduced pumping energy requirements, and enhanced

thermal stability.[2][6] These fluids are particularly suitable for applications in automotive, solar

thermal systems, and other low-temperature systems.[2] Furthermore, 1,3-propanediol is
recognized for its low toxicity, making it a safer option for various applications.[2][3][4]
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Performance Data
The following tables summarize the key thermophysical properties of 1,3-propanediol and its

aqueous solutions, providing a basis for performance comparison and system design.

Table 1: General Properties of 1,3-Propanediol
Property Value

Chemical Formula C₃H₈O₂

Molar Mass 76.09 g/mol

Appearance Colorless liquid

Boiling Point 214.22 °C

Melting Point -27.65 °C

Flash Point 129 °C (Cleveland open cup)

Relative Density (20-25 °C) 1.053 (water = 1)

Solubility in Water Soluble

Source:[1][4]

Table 2: Thermophysical Properties of Aqueous 1,3-
Propanediol Solutions

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.benchchem.com/product/b7761293?utm_src=pdf-body
https://www.benchchem.com/product/b7761293?utm_src=pdf-body
https://en.wikipedia.org/wiki/1,3-Propanediol
https://www.univarsolutions.com/1-3-susterra-propanediol-01990010
https://www.benchchem.com/product/b7761293?utm_src=pdf-body
https://www.benchchem.com/product/b7761293?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7761293?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property
Concentration
(wt%)

Temperature (°C) Value

Density (g/cm³) 100 20 1.053

50 20 ~1.04

33 20 ~1.03

Dynamic Viscosity

(mPa·s)
100 20 49

50 -20 ~150

50 20 ~5

50 80 ~1

Kinematic Viscosity

(mm²/s)
100 20 46

Thermal Conductivity

(W/m·K)
100 (liquid) 25 ~0.2

Note: The values for aqueous solutions are approximate and can vary based on specific

formulations and measurement conditions. Data is compiled from multiple sources for

comparison.[2][4][7]

Table 3: Freezing Points of Aqueous Glycol Solutions
Glycol Concentration (wt%) Freezing Point (°C)

1,3-Propanediol 30 ~ -15

40 ~ -23

50 ~ -33

60 ~ -50

Propylene Glycol (1,2-

Propanediol)
50 ~ -34

Ethylene Glycol 50 ~ -37
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Source:[2][8]

Experimental Protocols
Detailed methodologies for evaluating the performance of heat transfer fluids are crucial for

accurate comparison and selection. The following are standard protocols for key experiments.

Viscosity Measurement
Objective: To determine the dynamic and kinematic viscosity of the heat transfer fluid at various

temperatures.

Apparatus:

Automatic vibrational viscometer (e.g., Anton Paar Stabinger SVM 3000) or a standard

Ubbelohde U-type viscometer.

Temperature-controlled bath or cryostat (e.g., Julabo).

Procedure (based on ASTM D445):

Calibrate the viscometer using standard reference fluids.

Prepare aqueous solutions of 1,3-propanediol at the desired weight concentrations (e.g.,

30%, 50%, 70%).

Equilibrate the sample to the target temperature in the temperature-controlled bath.

Introduce the sample into the viscometer.

For an automatic viscometer, initiate the measurement sequence. The instrument will

measure the dynamic viscosity and density, from which the kinematic viscosity is calculated.

For a manual viscometer, measure the efflux time of the fluid and calculate the kinematic

viscosity using the viscometer constant.

Repeat the measurements at different temperatures, typically ranging from -20 °C to 80 °C.

[2]
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Density Measurement
Objective: To determine the density of the heat transfer fluid at various temperatures.

Apparatus:

Digital density meter (e.g., Anton Paar Stabinger SVM 3000, which can measure density

simultaneously with viscosity).

Pycnometer.

Procedure:

Calibrate the density meter with dry air and pure water.

Inject the 1,3-propanediol sample into the measuring cell.

Allow the sample to reach thermal equilibrium at the set temperature.

Record the density reading.

Perform measurements across a range of temperatures.[2]

Thermal Conductivity Measurement
Objective: To measure the thermal conductivity of the heat transfer fluid.

Apparatus:

Transient hot-wire or transient plane source thermal conductivity analyzer.

Procedure:

Calibrate the instrument using a standard reference material with known thermal

conductivity.

Place the sample in the measurement cell, ensuring no air bubbles are present.

Apply a heat pulse to the sensor and record the temperature rise as a function of time.
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The instrument's software calculates the thermal conductivity based on the transient heating

curve.

Conduct measurements at various temperatures.

Freezing Point Determination
Objective: To determine the freezing point of aqueous solutions of 1,3-propanediol.

Apparatus:

Differential Scanning Calorimeter (DSC) or a manual freezing point apparatus.

Procedure (using DSC):

Hermetically seal a small, precisely weighed sample in an aluminum pan.

Place the sample pan and a reference pan in the DSC cell.

Cool the sample at a controlled rate (e.g., 1 °C/min).

The onset of the exothermic peak in the heat flow curve indicates the freezing point.

Visualizations
The following diagrams illustrate key concepts and workflows related to the application of 1,3-
propanediol based heat transfer fluids.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b7761293?utm_src=pdf-body
https://www.benchchem.com/product/b7761293?utm_src=pdf-body
https://www.benchchem.com/product/b7761293?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7761293?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Heat Transfer Fluid Selection Workflow

Define Application Requirements
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Caption: Workflow for selecting a suitable heat transfer fluid.
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Performance Comparison: 1,3-PDO vs. Other Glycols

1,3-Propanediol

+ Lower low-temp viscosity
+ Higher thermal stability

+ Bio-based
+ Non-toxic Propylene Glycol (1,2-PDO) + Non-toxic

- Higher low-temp viscosity

Better low-temp performance

Ethylene Glycol + Excellent heat transfer
- ToxicSafer alternative

Click to download full resolution via product page

Caption: Key performance differences between common glycols.

Material Compatibility and Handling
Compatibility: 1,3-propanediol based fluids are compatible with many common materials used

in heat transfer systems. Compatible materials include:

Metals: Stainless steel and mild steel (though lined vessels are recommended for long-term

storage to maintain high quality).

Plastics and Elastomers: EPDM, Nitrile, PTFE, and Viton®.[3]

Handling and Storage:

1,3-propanediol is hygroscopic and should be stored to minimize moisture intrusion.[3]

Sealed containers should be stored between 0°C and 50°C.[3]

Due to its low vapor pressure and flammability, it does not present special handling

problems.[3]

The use of a nitrogen blanket during storage is recommended to prevent oxidation.[3]

Conclusion
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1,3-propanediol based heat transfer fluids offer a compelling combination of performance,

sustainability, and safety. Their favorable viscosity at low temperatures and good thermal

stability make them an excellent choice for a wide range of applications. By following the

standardized experimental protocols outlined in these notes, researchers and scientists can

effectively evaluate and compare the performance of these fluids for their specific needs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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